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Compound of Interest

Compound Name: RS 504393

CAS No.: 300816-15-3

Cat. No.: B1680065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RS 504393 is a potent and selective small-molecule antagonist of the C-C chemokine receptor

2 (CCR2).[1][2] CCR2 and its primary ligand, monocyte chemoattractant protein-1 (MCP-1 or

CCL2), play a crucial role in the recruitment of monocytes and macrophages to sites of

inflammation. By blocking the interaction between CCL2 and CCR2, RS 504393 effectively

inhibits the chemotaxis of these immune cells, making it a valuable tool for investigating the

role of the CCL2/CCR2 axis in various pathological conditions, including inflammation,

neuropathic pain, and fibrosis.[1][3]

Physicochemical Properties and Solubility
Proper dissolution is critical for the effective application of RS 504393 in both in vitro and in

vivo experiments. The following tables summarize the key physicochemical properties and

solubility data for RS 504393.

Table 1: Physicochemical Properties of RS 504393
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Property Value Reference

Molecular Weight 417.5 g/mol [4]

Formula C₂₅H₂₇N₃O₃ [1][4]

Appearance White to off-white solid [1]

CAS Number 300816-15-3 [1][4]

Purity ≥98%

Storage

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 2 years.

[1][3]

Table 2: Solubility of RS 504393
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Solvent
Maximum
Concentration

Notes Reference

In Vitro Solvents

Dimethyl sulfoxide

(DMSO)
10 mg/mL (23.95 mM)

Ultrasonic and

warming to 60°C may

be required for

complete dissolution.

Use newly opened,

anhydrous DMSO.

[1][5]

Dimethylformamide

(DMF)
10 mg/mL [4]

Ethanol Slightly soluble [4]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.25 mg/mL (2.99

mM)

Results in a clear

solution.
[1]

10% DMSO, 90%

Corn Oil

≥ 1.25 mg/mL (2.99

mM)
[5]

50% DMSO, 15%

EtOH, 35% PEG300

31.25 mg/mL (74.85

mM)

Forms a suspension;

requires sonication.
[1]

2% DMSO, 40%

PEG300, 5% Tween-

80, 53% Saline

≥ 0.2 mg/mL (0.48

mM)

Results in a clear

solution.
[5]

2% DMSO, 98% (20%

SBE-β-CD in saline)

≥ 0.2 mg/mL (0.48

mM)

Results in a clear

solution.
[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Assays
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Materials:

RS 504393 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of RS 504393 to prepare the desired volume of a 10 mM stock

solution. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.175 mg of RS
504393.

Add the weighed RS 504393 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[3]

If necessary, gently warm the solution to 60°C to facilitate complete dissolution.[1][5]

Once a clear solution is obtained, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -80°C for up to two years.[1]

Protocol 2: Preparation of a Formulation for Intravenous
(i.v.) or Intraperitoneal (i.p.) Administration in Rodents
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This protocol is based on a commonly used vehicle for delivering hydrophobic compounds in

vivo.

Materials:

10 mM RS 504393 stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile conical tubes

Procedure:

To prepare a 1 mg/mL working solution, start with the 10 mM stock solution in DMSO.

In a sterile conical tube, add 10% of the final volume of DMSO (containing the required

amount of RS 504393). For 1 mL of final solution, this would be 100 µL of a 10 mg/mL

DMSO stock.

Add 40% of the final volume of PEG300 (400 µL for 1 mL final volume) and mix thoroughly.

Add 5% of the final volume of Tween-80 (50 µL for 1 mL final volume) and mix until the

solution is clear.

Add 45% of the final volume of sterile saline (450 µL for 1 mL final volume) and mix

thoroughly.[1]

The final concentration of the working solution will be 1 mg/mL. This formulation results in a

clear solution suitable for injection.[1]

It is recommended to prepare this working solution fresh on the day of use.[1]
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Protocol 3: Preparation of a Formulation for Oral (p.o.)
Administration in Rodents
Materials:

RS 504393 powder

DMSO

Corn oil

Sterile conical tubes

Procedure:

Prepare a stock solution of RS 504393 in DMSO (e.g., 10 mg/mL).

In a sterile conical tube, add 10% of the final volume of the DMSO stock solution.

Add 90% of the final volume of corn oil.[1]

Vortex the mixture vigorously to ensure a uniform suspension.

Administer the desired dose based on the animal's body weight. For example, a dose of 2

mg/kg can be administered to a 20g mouse with a volume of 40 µL of a 1 mg/mL

suspension.

Protocol 4: In Vitro Chemotaxis Assay
This protocol outlines a general procedure to assess the inhibitory effect of RS 504393 on

MCP-1-induced cell migration.

Materials:

Chemotaxis chamber (e.g., Boyden chamber) with a polycarbonate filter

Cell line expressing CCR2 (e.g., THP-1 cells)

Recombinant human MCP-1/CCL2
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RS 504393 stock solution

Cell culture medium

Fluorescent dye for cell quantification (e.g., propidium iodide)

Procedure:

Culture CCR2-expressing cells according to standard protocols.

Prepare various concentrations of RS 504393 in cell culture medium.

In the lower chamber of the Boyden apparatus, add cell culture medium containing a

chemoattractant concentration of MCP-1 (e.g., 3 nM).[3]

In the upper chamber, add the cell suspension in the presence of different concentrations of

RS 504393 or vehicle control. The antagonist should be present in both chambers.[3]

Incubate the chamber at 37°C in a humidified incubator for a sufficient time to allow cell

migration (typically 1-4 hours).

After incubation, remove the non-migrated cells from the upper surface of the filter.

Quantify the migrated cells on the lower surface of the filter. This can be done by staining the

cells with a fluorescent dye and measuring the fluorescence intensity.[3]

Calculate the percentage of inhibition of chemotaxis for each concentration of RS 504393
and determine the IC₅₀ value. RS 504393 has been reported to inhibit MCP-1-induced

chemotaxis with an IC₅₀ of 330 nM.[1]

Protocol 5: In Vivo Anti-Inflammatory Study in Mice
This protocol provides an example of how to use RS 504393 to study its anti-inflammatory

effects in a mouse model of LPS-induced lung injury.

Materials:

RS 504393 formulation for in vivo administration (from Protocol 2)
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Lipopolysaccharide (LPS)

Laboratory mice

Anesthesia

Bronchoalveolar lavage (BAL) equipment

Procedure:

Acclimatize the mice to the laboratory conditions. For guidance on planning animal research,

refer to the PREPARE guidelines.[6][7][8]

Administer RS 504393 (e.g., 5 mg/kg) via intravenous (i.v.) injection.[1]

After a predetermined time (e.g., 1 hour), induce lung inflammation by administering LPS via

intranasal or intratracheal instillation.

At a specified time point after LPS challenge (e.g., 24 hours), euthanize the mice and

perform a bronchoalveolar lavage (BAL) to collect lung fluid.

Analyze the BAL fluid for inflammatory markers, such as the total number of leukocytes and

protein content, to assess the extent of inflammation.[1]

Compare the results from the RS 504393-treated group with a vehicle-treated control group

to determine the anti-inflammatory efficacy of the compound. RS 504393 has been shown to

suppress the elevated numbers of leukocytes and increased total protein content in BAL fluid

induced by LPS.[1]

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9514607/
https://pubmed.ncbi.nlm.nih.gov/28771074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5862319/
https://www.benchchem.com/product/b1680065/docs?utm_src=pdf-body#application-notes-and-protocols-for-rs-504393
https://www.medchemexpress.com/rs-504393.html
https://www.medchemexpress.com/rs-504393.html
https://www.benchchem.com/product/b1680065/docs?utm_src=pdf-body#application-notes-and-protocols-for-rs-504393
https://www.benchchem.com/product/b1680065/docs?utm_src=pdf-body#application-notes-and-protocols-for-rs-504393
https://www.medchemexpress.com/rs-504393.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane

Intracellular Space

CCL2 (MCP-1) CCR2 Receptor
Binds

Gαi ProteinActivates PLC
Activates

PIP2
Cleaves

IP3

DAG

Ca²⁺ Release
(from ER)

Induces

PKC
Activates

Cell Migration
(Chemotaxis)

Promotes

Promotes

RS 504393
Inhibits

Click to download full resolution via product page

Caption: CCR2 signaling pathway and the inhibitory action of RS 504393.
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Caption: General experimental workflow for studying RS 504393.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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